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Introduction: The Need for Universal Kinase
Screening

Kinase enzymes are pivotal in translating external signals into functional cellular responses,
making them prominent targets in oncology, immunology, and neuropharmacology[1].
Historically, kinase activity assays relied on radioisotopes or required highly specific antibodies
for every distinct substrate, which severely limited high-throughput screening (HTS)
capabilities.

The ADP-Glo™ Kinase Assay overcomes these bottlenecks by measuring the universal
byproduct of all kinase reactions: Adenosine Diphosphate (ADP)[2][3]. Because the assay
detects ADP rather than monitoring the phosphorylation of a specific substrate, it serves as a
universal, homogeneous platform capable of profiling virtually any ADP-generating enzyme,
including kinases and ATPases, across diverse substrate classes (peptides, proteins, lipids, or
sugars)[3].

Mechanistic Principle: A Coupled-Enzyme System

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b100472#bc-rfq
https://www.drugtargetreview.com/whitepaper/36696/application-note-promegas-adp-glo-assay/
https://www.bmglabtech.com/en/application-notes/promegas-adp-glo-kinase-assay/
https://www.promega.com/-/media/files/resources/protocols/technical-manuals/0/adp-glo-kinase-assay-protocol.pdf?rev=a72ee40524444ed78a51e48d41a0a3fb
https://www.promega.com/-/media/files/resources/protocols/technical-manuals/0/adp-glo-kinase-assay-protocol.pdf?rev=a72ee40524444ed78a51e48d41a0a3fb
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100472?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The scientific integrity of the ADP-Glo™ assay relies on its positive-readout luminescence
system. Unlike ATP-depletion assays (where signal decreases as the reaction proceeds), ADP-
Glo directly correlates luminescent signal intensity with product formation[4]. This is achieved
through a highly optimized, two-step biochemical cascade:

o ATP Depletion (Background Elimination): Following the kinase reaction, the ADP-Glo™
Reagent is introduced. This reagent simultaneously terminates the kinase activity and
aggressively depletes all unreacted ATP[3][5].

o Causality: Because firefly luciferase requires ATP to generate light, any residual ATP from
the initial reaction would create massive background noise. By eliminating this
background, the assay achieves exceptional signal-to-background (S/B) ratios, enabling
the detection of low-activity kinases (e.g., receptor tyrosine kinases) even at very low ATP-
to-ADP conversion rates[5].

o ADP Detection (Signal Generation): The Kinase Detection Reagent is subsequently added.
This reagent performs two simultaneous functions: it converts the generated ADP back into
ATP, and it introduces luciferase and luciferin to generate a luminescent signal proportional
to the newly synthesized ATP[2][3].

1. Kinase Reaction 2. ADP-Glo Reagent 3. Kinase Detection Reagent > 4. Luciferase Reaction
Substrate + ATP -> Phospho-Substrate + ADP Terminates reaction & depletes unreacted ATP Converts ADP to ATP ATP + Luciferin -> Light (Luminescence)

Click to download full resolution via product page
Caption: The two-step biochemical mechanism of the ADP-Glo™ Kinase Assay.

Quantitative Assay Parameters & System Validation

A hallmark of a robust HTS assay is its ability to be self-validating. To accurately convert
Relative Light Units (RLU) into specific enzyme kinetics, researchers must run an ATP-to-ADP
conversion standard curve alongside the primary assay[6].

Table 1: Key Performance Metrics & Standard Curve Parameters
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Parameter

Specification

Mechanistic Rationale

Dynamic Range

0.01 pM to 1 mM ADP

Accommodates both highly
active kinases and low-
turnover enzymes without

requiring assay redesign[2].

Indicates excellent assay

robustness and suitability for

Z'-Factor >0.7
automated, 1,536-well
guantitative HTS (qHTS)[4][5].
Maintaining the ratio of (Kinase
Reaction) : (ADP-Glo Reagent)
] ) . (Detection Reagent) ensures
Volumetric Ratio 1:1:2

optimal enzyme kinetics for
ATP depletion and signal

generation[6].

Standard Curves

1 mM, 100 pM, 10 pM, 1 pM

Mimics the exact ATP
concentration used in the
primary reaction to calculate
precise ATP-to-ADP

conversion percentages[2].

Step-by-Step Methodology (384-Well HTS Format)

This protocol outlines a 20 pL final volume reaction optimized for 384-well microplates. The

systematic addition of components must strictly adhere to the specified incubation times to

ensure accurate ATP depletion and signal stabilization[6][7].

Phase 1: Reagent Preparation

e Thaw and Inspect: Thaw the Kinase Detection Buffer at room temperature. If a precipitate is

present, incubate the buffer at 37°C with constant swirling for 15 minutes to dissolve it.

Causality: Removing precipitate prevents the clogging of automated liquid handler tips and

ensures uniform reagent concentration[6].
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e Reconstitute Substrate: Transfer the entire volume of Kinase Detection Buffer into the amber
bottle containing the lyophilized Kinase Detection Substrate. Mix by gentle inversion until
homogeneous|6].

Phase 2: Assay Execution

e Kinase Reaction (5 pL): Dispense 5 uL of the kinase reaction mixture (Enzyme, Substrate,
ATP, and 1X Kinase Buffer) into the 384-well plate. Incubate according to the specific
enzyme's optimal kinetics[6].

o ATP Depletion (5 pL): Add 5 pL of ADP-Glo™ Reagent to stop the reaction. Incubate at room
temperature for exactly 40 minutes[2][6]. Note: Ensure the final Mg?* concentration is at least
0.5 mM, as it is a required cofactor for the depletion enzymes[6].

e Signal Generation (10 pL): Add 10 pL of the prepared Kinase Detection Reagent. Incubate at
room temperature for 30—60 minutes|[6].

» Data Acquisition: Measure luminescence using a microplate reader (e.g., BMG LABTECH or
PerkinElmer ViewLux) with an integration time of 0.25—-1 second per well[4][6].

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.promega.com/-/media/files/resources/protcards/adp-glo-kinase-assay-quick-protocol.pdf?rev=19aef4612b064d43b0e7d604dcf164bd
https://www.promega.com/-/media/files/resources/protcards/adp-glo-kinase-assay-quick-protocol.pdf?rev=19aef4612b064d43b0e7d604dcf164bd
https://www.bmglabtech.com/en/application-notes/promegas-adp-glo-kinase-assay/
https://www.promega.com/-/media/files/resources/protcards/adp-glo-kinase-assay-quick-protocol.pdf?rev=19aef4612b064d43b0e7d604dcf164bd
https://www.promega.com/-/media/files/resources/protcards/adp-glo-kinase-assay-quick-protocol.pdf?rev=19aef4612b064d43b0e7d604dcf164bd
https://www.promega.com/-/media/files/resources/protcards/adp-glo-kinase-assay-quick-protocol.pdf?rev=19aef4612b064d43b0e7d604dcf164bd
https://pmc.ncbi.nlm.nih.gov/articles/PMC3096547/
https://www.promega.com/-/media/files/resources/protcards/adp-glo-kinase-assay-quick-protocol.pdf?rev=19aef4612b064d43b0e7d604dcf164bd
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100472?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Prepare 5 pL Kinase Reaction
(Enzyme, Substrate, ATP, Buffer)

Incubate
(Time depends on enzyme kinetics)

Add 5 pL ADP-Glo™ Reagent

(Stop reaction, deplete ATP)

Incubate 40 min at RT
(Ensure complete ATP depletion)

Add 10 pL Kinase Detection Reagent
(Convert ADP to ATP & generate light)

Incubate 30-60 min at RT
(Signal stabilization)

Read Luminescence

(Proportional to Kinase Activity)

Click to download full resolution via product page

Caption: Experimental workflow and chronological reagent additions for a 384-well microplate
format.

Expert Optimization Insights

To maximize the trustworthiness and sensitivity of your assay, consider the following field-
proven insights:

o Substrate Purity & ATP Sourcing: Always utilize Ultra Pure ATP. Standard commercial ATP
preparations often contain trace amounts of ADP. Because the ADP-Glo assay is highly
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sensitive, background ADP contamination will artificially inflate baseline luminescence,
reducing the dynamic window. Using Ultra Pure ATP improves S/B ratios by a factor of 2 to
3[5].

» Temperature Equilibration: If the initial kinase reaction is performed at elevated temperatures
(e.g., 30°C or 37°C), the plate must be equilibrated back to room temperature before adding
the ADP-Glo™ Reagent. Temperature fluctuations during the ATP depletion phase can lead
to incomplete background elimination[6].

 Signal Stability: The luminescent signal generated by the ADP-Glo assay has a long half-life.
If screening massive libraries, plates can be left at room temperature for extended periods
before reading without a significant loss in data integrity or Z'-factor degradation[6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. drugtargetreview.com [drugtargetreview.com]
e 2. bmglabtech.com [bmglabtech.com]
e 3. promega.com [promega.com]

e 4. Comparison of Bioluminescent Kinase Assays Using Substrate Depletion and Product
Formation - PMC [pmc.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.promega.com/-/media/files/resources/protocols/technical-manuals/500/tm553-using-the-kinase-enzyme-systems-with-the-adp-glo-assay.pdf?rev=0b3ea62ab00b494ba362e6f5fe87a6d1&sc_lang=en
https://www.promega.com/-/media/files/resources/protcards/adp-glo-kinase-assay-quick-protocol.pdf?rev=19aef4612b064d43b0e7d604dcf164bd
https://www.promega.com/-/media/files/resources/protcards/adp-glo-kinase-assay-quick-protocol.pdf?rev=19aef4612b064d43b0e7d604dcf164bd
https://www.bmglabtech.com/en/applications/promega-adp-glo-kinase-assay/
https://www.drugtargetreview.com/whitepaper/36733/promegas-adp-glo-assay/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2773167/
https://biomolecularsystems.com/myra/applications/kinase-assays/
https://www.benchchem.com/product/b100472?utm_src=pdf-custom-synthesis#bc-rfq
https://www.drugtargetreview.com/whitepaper/36696/application-note-promegas-adp-glo-assay/
https://www.bmglabtech.com/en/application-notes/promegas-adp-glo-kinase-assay/
https://www.promega.com/-/media/files/resources/protocols/technical-manuals/0/adp-glo-kinase-assay-protocol.pdf?rev=a72ee40524444ed78a51e48d41a0a3fb
https://pmc.ncbi.nlm.nih.gov/articles/PMC3096547/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3096547/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100472?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

5. promega.com [promega.com]

6. promega.com [promega.com]

7. biomolecularsystems.com [biomolecularsystems.com]

» To cite this document: BenchChem. [Using the ADP-Glo assay for kinase activity screening.].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100472/docs#using-the-adp-glo-assay-for-kinase-
activity-screening]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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